N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-3,5-dimethylisoxazole-4-carboxamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H15ClN2O3S/c1-7-12(8(2)19-16-7)13(17)15-6-9(18-3)10-4-5-11(14)20-10/h4-5,9H,6H2,1-3H3,(H,15,17)
• InChI Key: GTNDETAEQGRUEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC(C2=CC=C(S2)Cl)OC
• Molecular Formula: C13H15ClN2O3S
• Molecular Weight: 314.79 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an isoxazole ring, a carboxamide group, a methoxyethyl group, and a chlorothiophene group.

Molecular Structure Analysis

The compound’s structure includes an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. It also has a chlorothiophene group, which is a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom) with a chlorine atom attached.

Chemical Reactions Analysis

Thiophene derivatives are used in various chemical reactions due to their versatile properties. They are often used as building blocks in the synthesis of more complex molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of the isoxazole ring could influence its reactivity, while the chlorothiophene group could affect its polarity.

Scientific Research Applications

Nonlinear Optical Materials

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Crystal Growth and Mechanical Properties

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Thermal Stability

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Anti-Inflammatory and Analgesic Agents (Related Derivatives)

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Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .

Biochemical Pathways

Without knowledge of the compound’s specific targets, it’s challenging to determine the exact biochemical pathways it affects. Compounds with similar structures have been found to influence a variety of biochemical pathways, including signal transduction, metabolic processes, and cell cycle regulation .

Pharmacokinetics

Based on its physicochemical properties, it is predicted to have high gastrointestinal absorption and be bbb permeant . . These properties suggest that the compound may have good bioavailability.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown due to the lack of information on its specific targets and mode of action .

Future Directions

Thiophene derivatives are a focus of ongoing research due to their wide range of potential applications, particularly in the field of medicinal chemistry. Future research may explore new synthetic methods, potential biological activities, and applications of this compound.